2-{4-[2-(benzylsulfanyl)acetamido]phenyl}-N-[(thiophen-2-yl)methyl]acetamide

• IUPAC Name: 2-[4-[(2-benzylsulfanylacetyl)amino]phenyl]-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C22H22N2O2S2/c25-21(23-14-20-7-4-12-28-20)13-17-8-10-19(11-9-17)24-22(26)16-27-15-18-5-2-1-3-6-18/h1-12H,13-16H2,(H,23,25)(H,24,26)
• InChI Key: CHVCQCBBNKYPDL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSCC(=O)NC2=CC=C(C=C2)CC(=O)NCC3=CC=CS3
• Molecular Formula: C22H22N2O2S2
• Molecular Weight: 410.6 g/mol

Description

The compound “2-{4-[2-(benzylsulfanyl)acetamido]phenyl}-N-[(thiophen-2-yl)methyl]acetamide” is a complex organic molecule. It contains functional groups such as an acetamide group and a benzylsulfanyl group, which are attached to a phenyl ring. Another phenyl ring is attached to a thiophen-2-yl group via a methylene bridge.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without more specific information or a detailed study, it’s difficult to provide an accurate analysis of its structure.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For example, the acetamide group might undergo hydrolysis under acidic or basic conditions, while the benzylsulfanyl group could potentially participate in oxidation-reduction reactions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s designed to be a drug, for example, its mechanism of action would involve interacting with specific biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Without specific studies or data, it’s hard to provide a detailed safety profile.

Future Directions

The future research directions for this compound could involve studying its synthesis, properties, and potential applications. For instance, if it shows promising biological activity, it could be further developed and studied as a potential therapeutic agent.